Cas no 2229194-89-0 (2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol)

• Product Name: 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol
• CAS No: 2229194-89-0
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 6032335
• PubChem ID: 165636258
• Update Time: 2025-05-20

2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol
• EN300-1975980
• 2229194-89-0

• Inchi： 1S/C10H10ClN3O/c1-14-10(7(12)5-13-14)9-6(11)3-2-4-8(9)15/h2-5,15H,12H2,1H3
• InChI Key： LRJZGQDIWQAHTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1=C(C=NN1C)N)O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol

2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol (CAS No. 2229194-89-0)

The compound 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol (CAS No. 2229194-89-0) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups, which include an amino group, a methyl group, and a phenolic hydroxyl group. The presence of these groups contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The pyrazole ring in this compound is known to exhibit significant bioactivity due to its ability to interact with various biological targets, such as enzymes and receptors. The substitution pattern on the pyrazole ring further enhances its specificity and potency. For instance, the amino group at position 4 of the pyrazole ring can act as a hydrogen bond donor, while the methyl group at position 1 provides steric bulk, influencing the overall conformation and stability of the molecule.

The phenolic hydroxyl group at position 3 of the benzene ring introduces additional functionality to this compound. Phenolic compounds are known for their antioxidant properties, which can be exploited in various applications. Recent research has shown that phenolic derivatives can act as radical scavengers, making them promising candidates for use in skincare products or food additives. Furthermore, the chlorine atom at position 3 of the benzene ring adds electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

The synthesis of 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization at specific positions to introduce the amino and methyl groups. The final step involves coupling this pyrazole derivative with a chlorophenol moiety to form the complete structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it has been investigated as a lead compound for anti-inflammatory and anticancer agents. Its ability to inhibit key enzymes involved in inflammation pathways makes it a valuable candidate for drug development. Additionally, its anticancer properties have been attributed to its ability to induce apoptosis in cancer cells while sparing normal cells.

In agrochemicals, pyrazole derivatives have been explored for their pesticidal properties. The compound's ability to disrupt essential biochemical pathways in pests makes it a potential candidate for developing eco-friendly pesticides. Recent studies have focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as sensors and catalysts. Its unique electronic properties make it suitable for applications in organic electronics and energy storage devices. Researchers are currently exploring its potential as a component in dye-sensitized solar cells (DSSCs), where it could serve as an electron donor or acceptor material.

The toxicity profile of 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol has also been a subject of recent investigations. While it exhibits significant biological activity, its toxicity must be carefully evaluated to ensure safe use in various applications. Studies have shown that it has low acute toxicity but may exhibit chronic effects under prolonged exposure conditions. Regulatory agencies are increasingly requiring comprehensive toxicological assessments for such compounds to ensure their safe handling and application.

In conclusion, 2-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chlorophenol (CAS No. 2229194-89-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing science and technology.